Cas no 169320-29-0 (Butanoicacid, 2-bromo-3-methyl-, (2R)-)
169320-29-0 structure
Product Name:Butanoicacid, 2-bromo-3-methyl-, (2R)-
CAS No:169320-29-0
MF:C5H9BrO2
MW:181.027761220932
CID:98375
PubChem ID:11268
Update Time:2025-04-18
Butanoicacid, 2-bromo-3-methyl-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoicacid, 2-bromo-3-methyl-, (2R)-
- (2R)-2-Bromo-3-methylbutanoic acid - N-isopropyl-2-propanamine (1 :1)
- (R)-2-bromo-3-methylbutanoic acid (1:1) N-(1-methylethyl)-2-propanamine
- 2-Propanamine, N-(1-methylethyl)-, nitrite
- 2-Propanamine, nitrite
- Diisopropyl-amin, Nitrit
- diisopropylamine salt of (R)-2-bromo-3-methylbutyr
- diisopropyl-amine, nitrite
- Diisopropylammonium nitrite
- Diisopropylammonium-nitrit
- EINECS 252-285-8
- N-(1-Methylethyl)-2-propanamine nitrite
- n-isopropylpropan-2-aminium nitrite
- V.P.I. X220
- DTXSID30870617
- 565-74-2
- EINECS 209-291-0
- InChI=1/C5H9BrO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8
- 2-Bromo-3-methylbutyric acid
- 2-Bromo-3-methylbutanoic acid
- FT-0641608
- alpha-Bromoisovaleric acid, purum, >=98.0% (GC)
- AKOS000121095
- B0668
- UNII-M69LGV465C
- 2-Bromo-3-methylbutyric acid, 97%
- 2-bromo-3-methyl-butyric acid
- SB47853
- 2-Bromoisovaleric acid
- NSC-6967
- Bromisovaleriansaure
- MFCD00004210
- .ALPHA.-BROMOISOVALERIC ACID [MI]
- Butyric acid, 2-bromo-3-methyl-
- NSC 167
- Chlorodiphenylmethane(benzhydryl chloride)
- NSC167
- 169320-29-0
- EN300-25402
- W-105511
- Z203888738
- 2-Bromo-3-methylbutyricacid
- (+)-2-bromo-3-methylbutyric acid
- (+/-)-.ALPHA.-BROMOISOPENTANOIC ACID
- a-Bromoisovaleric Acid
- SCHEMBL659682
- AKOS022060511
- BRN 1721146
- AS-11032
- SB44751
- DL-.ALPHA.-BROMO-.BETA.-METHYLBUTYRIC ACID
- alpha-bromo-isovaleric acid
- Butanoic acid, 2-bromo-3-methyl-
- AI3-21065
- NSC6967
- NSC-167
- CS-0498321
- FT-0611574
- FT-0638637
- NS00042359
- M69LGV465C
- Q27283553
- R-2-Bromo-3-methylbutyric acid
- SY033749
- .alpha.-Bromoisovaleric acid
- Isovaleric acid, .alpha.-bromo-
- (+/-)-2-BROMO-3-METHYLBUTYRIC ACID
- alpha-Bromoisovaleric acid
-
- Inchi: 1S/C5H9BrO2/c1-3(2)4(6)5(7)8/h3-4H,1-2H3,(H,7,8)
- InChI Key: UEBARDWJXBGYEJ-UHFFFAOYSA-N
- SMILES: BrC(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 179.97857
- Monoisotopic Mass: 179.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Butanoicacid, 2-bromo-3-methyl-, (2R)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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